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Compound of Interest

Compound Name: Liarozole

CAS No.: 171849-18-6

Cat. No.: B15543429

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the oral administration of

Liarozole to rodents. Liarozole is a potent inhibitor of the cytochrome P450 enzyme CYP26,

which is responsible for the metabolism of retinoic acid (RA).[1] By blocking this enzyme,

Liarozole increases endogenous levels of retinoic acid, making it a valuable tool for studying

the roles of RA in various physiological and pathological processes.[1][2][3]

Quantitative Data Summary
The following tables summarize key quantitative data from preclinical studies involving the oral

administration of Liarozole to rodents.

Table 1: Dose-Response of Liarozole on Plasma Retinoic Acid Levels in Rats[4]
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Oral Dose of Liarozole (mg/kg)
Mean Plasma All-trans-Retinoic Acid
(ng/mL) ± SEM

Vehicle Control < 0.5

5 1.4 ± 0.1

20 2.9 ± 0.1

Table 2: Effects of Liarozole on Retinoic Acid Concentrations in Rat Vagina

Liarozole Dose (mg/kg, p.o. for 3 days)
Change in RA Concentration (ng/200mg
tissue)

5 2.2 ± 0.2 (from 1.1 ± 0.1)

20 2.6 ± 0.2 (from 1.1 ± 0.1)

Experimental Protocols
Protocol 1: Preparation of Liarozole Dosing Solution for
Oral Gavage
This protocol describes the preparation of a Liarozole suspension suitable for oral gavage in

rodents.

Materials:

Liarozole powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Sterile water

Vortex mixer

Sterile tubes
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Procedure:

Vehicle Preparation: Prepare the vehicle by mixing PEG300 and sterile water. The final

concentration of DMSO in the total volume should be kept low.

Dissolve Liarozole: Weigh the required amount of Liarozole powder. In a separate sterile

tube, dissolve the Liarozole powder in the necessary volume of DMSO. Gentle warming or

sonication can be used to aid dissolution.

Prepare Final Dosing Solution: Slowly add the Liarozole-DMSO solution to the prepared

vehicle while vortexing. Continue to vortex until a homogenous suspension is formed. It is

recommended to prepare the dosing solution fresh on the day of the experiment.

Alternative Vehicle: For lower doses, a vehicle of 10% DMSO and 90% Corn Oil can be

used. Another common vehicle is 0.5% methylcellulose in sterile water.

Protocol 2: Oral Gavage Administration in Mice and Rats
This protocol is a general guideline and should be performed by trained personnel in

accordance with institutional animal care and use committee (IACUC) regulations.

Materials:

Prepared Liarozole dosing solution

Appropriately sized gavage needles (18-20 gauge for mice, 16-18 gauge for rats, with a ball

tip)

Syringes

Animal scale

Procedure:

Animal Preparation: Weigh the animal to determine the precise volume of the dosing solution

to be administered. The typical gavage volume should not exceed 10 mL/kg of body weight.

For a 20g mouse, the maximum volume is typically 0.2 mL.
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Restraint:

Mice: Firmly restrain the mouse by scruffing the skin on its back and neck to immobilize

the head. The mouse's body should be held in a vertical position.

Rats: Hold the animal firmly around the thoracic region.

Gavage Needle Insertion:

Measure the appropriate length for gavage needle insertion by holding the needle

alongside the animal, with the tip at the corner of the mouth and the end at the last rib.

Mark this length on the needle.

Gently insert the ball-tipped gavage needle into the diastema (the gap between the

incisors and molars).

Advance the needle along the roof of the mouth towards the back of the throat. The animal

should swallow the needle as it is gently advanced. Do not force the needle. If resistance

is met, withdraw and re-attempt.

Administration: Once the needle is in the esophagus (to the pre-measured depth), slowly

administer the Liarozole suspension from the syringe.

Post-Administration:

After administration, gently remove the needle in a single, smooth motion.

Return the animal to its cage and monitor for any signs of distress, such as difficulty

breathing or lethargy, for at least 15-30 minutes.
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Caption: Liarozole inhibits CYP26A1, blocking retinoic acid metabolism.

Experimental Workflow for Oral Administration of
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Caption: Workflow for oral gavage of Liarozole in rodents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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